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Compound of Interest

Compound Name: 2-(Methylthio)ethylamine

Cat. No.: B103984 Get Quote

An In-depth Technical Safety Guide for 2-(Methylthio)ethylamine

This guide provides comprehensive safety information for 2-(Methylthio)ethylamine (CAS No.

18542-42-2), intended for researchers, scientists, and professionals in drug development. It

covers physical and chemical properties, hazard classifications, handling procedures, and

emergency protocols, presenting data in a structured and accessible format.

Chemical Identification and Properties
2-(Methylthio)ethylamine, also known as S-Methylcysteamine, is an organosulfur compound

with the formula CH₃SCH₂CH₂NH₂.[1] It is a colorless to yellow liquid with a characteristic

stench.[1][2]

Physical and Chemical Properties
The physical and chemical properties of 2-(Methylthio)ethylamine are summarized in the

table below. This data is critical for designing safe experimental and storage conditions.
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Property Value Source(s)

Molecular Formula C₃H₉NS [2][3]

Molecular Weight 91.18 g/mol [2][4]

Appearance Clear, colorless to yellow liquid [2][5]

Odor Stench [2]

Boiling Point 146-149 °C at 760 mmHg [2][6]

Density 0.98 g/mL at 20 °C [4][6]

Flash Point 36 °C (96.8 °F) - closed cup [7][8]

Refractive Index n20/D 1.495 [4][6]

Solubility Soluble in water [6][9]

Chemical Structure and Identifiers
Identifier Value Source(s)

CAS Number 18542-42-2 [2][3]

EC Number 242-412-5 [4][10]

InChI Key
CYWGSFFHHMQKET-

UHFFFAOYSA-N
[3][4]

SMILES CSCCN [4]

Synonyms

2-Aminoethyl methyl sulfide, S-

Methylcysteamine, 2-

(Methylsulfanyl)ethanamine

[3][8][11]

Hazard Identification and GHS Classification
2-(Methylthio)ethylamine is classified as a hazardous chemical under the Globally

Harmonized System (GHS).[2] The primary hazards are its flammability and corrosivity.

GHS Hazard Summary

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.fishersci.com/store/msds?partNumber=CD06838DA&productDescription=2-%28METHYLTHIO%29ETHYLAMINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://cymitquimica.com/products/IN-DA003F3M/2-methylthioethylamine/
https://www.fishersci.com/store/msds?partNumber=CD06838DA&productDescription=2-%28METHYLTHIO%29ETHYLAMINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.sigmaaldrich.com/KR/ko/product/aldrich/632929
https://www.fishersci.com/store/msds?partNumber=CD06838DA&productDescription=2-%28METHYLTHIO%29ETHYLAMINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.thermofisher.com/order/catalog/product/391360050
https://www.fishersci.com/store/msds?partNumber=CD06838DA&productDescription=2-%28METHYLTHIO%29ETHYLAMINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CD06838DA&productDescription=2-%28METHYLTHIO%29ETHYLAMINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6301495.htm
https://www.sigmaaldrich.com/KR/ko/product/aldrich/632929
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6301495.htm
https://pim-resources.coleparmer.com/sds/06560.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/632929
https://www.sigmaaldrich.com/KR/ko/product/aldrich/632929
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6301495.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6301495.htm
https://www.chemwhat.com/2-methylthioethylamine-cas-18542-42-2/
https://www.fishersci.com/store/msds?partNumber=CD06838DA&productDescription=2-%28METHYLTHIO%29ETHYLAMINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://cymitquimica.com/products/IN-DA003F3M/2-methylthioethylamine/
https://www.sigmaaldrich.com/KR/ko/product/aldrich/632929
https://www.chemicalbook.com/msds/2-methylthio-ethylamine.htm
https://cymitquimica.com/products/IN-DA003F3M/2-methylthioethylamine/
https://www.sigmaaldrich.com/KR/ko/product/aldrich/632929
https://www.sigmaaldrich.com/KR/ko/product/aldrich/632929
https://cymitquimica.com/products/IN-DA003F3M/2-methylthioethylamine/
https://www.sigmaaldrich.com/US/en/product/aldrich/632929
https://www.pharmaffiliates.com/en/18542-42-2-2-methylthio-ethylamine-pa3064540.html
https://www.benchchem.com/product/b103984?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=CD06838DA&productDescription=2-%28METHYLTHIO%29ETHYLAMINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table outlines the GHS classification for this substance.

Hazard Class Category Hazard Statement Signal Word

Flammable Liquids 3
H226: Flammable

liquid and vapor.
Danger

Skin

Corrosion/Irritation
1B

H314: Causes severe

skin burns and eye

damage.

Danger

Serious Eye

Damage/Irritation
1

H314: Causes severe

skin burns and eye

damage.

Danger

Specific target organ

toxicity (single

exposure)

3
May cause respiratory

irritation.
Danger

Sources:[1][2][8][10][12]

GHS Hazard Visualization
The following diagram illustrates the relationship between the chemical and its GHS hazard

classifications.
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2-(Methylthio)ethylamine
CAS: 18542-42-2

Flammable Liquid Category 3

Skin Corrosion Category 1B

Serious Eye Damage Category 1

STOT - Single Exposure Category 3

H226:
Flammable liquid and vapor

leads to

H314:
Causes severe skin burns

and eye damage

leads to

H335:
May cause respiratory irritation

leads to

Click to download full resolution via product page

Caption: GHS hazard classification for 2-(Methylthio)ethylamine.

Experimental Safety Protocols
The hazard classifications are determined by standardized experimental protocols. Below are

brief overviews of the methodologies for the key hazards associated with this chemical.

Flash Point Determination (Flammability)
The flash point of 36 °C indicates that 2-(Methylthio)ethylamine is a flammable liquid.[7] This

value is typically determined using a closed-cup method, such as the Pensky-Martens or Tag

Closed-Cup test.

Objective: To determine the lowest temperature at which the vapors of the liquid will ignite

when an ignition source is introduced.
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General Protocol:

A sample of the chemical is placed in a sealed cup (the "closed-cup") and slowly heated.

The lid of the cup has a port that is periodically opened to introduce a small flame or

spark.

The temperature at which a "flash" is observed inside the cup is recorded as the flash

point.

The closed-cup method prevents vapor loss and generally yields lower, more conservative

flash points than open-cup methods.

Skin Corrosion/Irritation Assessment
The classification as "Skin Corrosion - Category 1B" indicates that the chemical causes

irreversible skin damage.[2] This is determined through in vitro or in vivo testing according to

OECD guidelines.

Objective: To assess the potential of a substance to cause skin corrosion or irritation.

General Protocol (in vitro - Reconstructed Human Epidermis Test):

A three-dimensional human epidermis model is used, which mimics the biochemical and

physiological properties of the upper layers of human skin.

The test chemical is applied topically to the surface of the skin tissue model.

After a defined exposure period, the chemical is removed, and the tissue is rinsed.

Cell viability is measured, typically using a colorimetric assay (e.g., MTT assay).

The degree of cell death is correlated with the potential for skin corrosion. A significant

reduction in viability leads to a classification of corrosive. Category 1B implies corrosive

damage occurs after an exposure of up to 1 hour.

Handling and Storage
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Safe handling and storage are paramount to preventing exposure and accidents.

Engineering Controls and Personal Protective
Equipment (PPE)

Engineering Controls: Use this chemical only in a chemical fume hood.[7] Ensure that

eyewash stations and safety showers are in close proximity to the workstation.[2][7] Use

explosion-proof electrical, ventilating, and lighting equipment.[2][12]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields and a face shield.[2][13]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and

protective clothing to prevent skin exposure.[7][13]

Respiratory Protection: If working outside a fume hood or if exposure limits are exceeded,

use a NIOSH/MSHA-approved respirator with an appropriate cartridge (e.g., type ABEK

for organic vapors).[7]

PPE Selection Workflow
The following diagram provides a logical workflow for selecting the appropriate PPE.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://pim-resources.coleparmer.com/sds/06560.pdf
https://www.fishersci.com/store/msds?partNumber=CD06838DA&productDescription=2-%28METHYLTHIO%29ETHYLAMINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/06560.pdf
https://www.fishersci.com/store/msds?partNumber=CD06838DA&productDescription=2-%28METHYLTHIO%29ETHYLAMINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22941~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2003:37:47~~2-(Methylthio
https://www.fishersci.com/store/msds?partNumber=CD06838DA&productDescription=2-%28METHYLTHIO%29ETHYLAMINE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-methylthio-ethylamine.pdf
https://pim-resources.coleparmer.com/sds/06560.pdf
https://www.chemicalbook.com/msds/2-methylthio-ethylamine.pdf
https://pim-resources.coleparmer.com/sds/06560.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start:
Risk Assessment for

2-(Methylthio)ethylamine Task

Is task performed
 in a certified

 chemical fume hood?

Proceed with standard lab PPE:
- Safety Glasses

- Lab Coat
- Gloves

Yes

Respiratory Protection Required.
Use NIOSH-approved respirator

with organic vapor cartridge.

No

Is there a significant
risk of splashing?

Wear Chemical Goggles.

No

Wear Chemical Goggles
AND a Face Shield.

Yes

Is there potential for
 large area skin contact

 (e.g., large volume transfer)?

Wear a chemical-resistant
 apron or suit.

Yes

Proceed with caution

No

Click to download full resolution via product page

Caption: Decision workflow for selecting Personal Protective Equipment (PPE).

Safe Handling and Storage Conditions
Handling: Do not breathe vapor or mist.[7] Avoid contact with eyes, skin, and clothing.[7]

Keep away from open flames, hot surfaces, and sources of ignition.[2][13] Use only non-

sparking tools and take precautionary measures against static discharge.[2] The substance

is air-sensitive.[2][7]

Storage: Store in a cool, dry, well-ventilated place.[7][13] Keep the container tightly closed

and store under an inert atmosphere.[2][7] Store in a flammables-area.[7] Incompatible
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materials include acids, bases, and oxidizing agents.[2]

Emergency Procedures
Immediate and appropriate action is crucial in an emergency.

First-Aid Measures
Inhalation: Remove the victim to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[7][13]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[2][7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[7][13]

Fire-Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide

(CO₂).[2][7]

Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air

and can travel to a source of ignition and flash back.[2] Containers may explode when

heated.[2] Hazardous decomposition products include nitrogen oxides, carbon oxides, and

sulfur oxides.[2]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-

demand, MSHA/NIOSH approved, and full protective gear.[2][7]

Accidental Release Measures (Spill Response)
Ensure adequate ventilation and remove all sources of ignition.[2] Use personal protective

equipment as required.[2]
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The logical workflow for responding to a spill is outlined below.

Spill of
2-(Methylthio)ethylamine

Detected

1. Evacuate non-essential personnel
 and ensure area is well-ventilated.

2. Remove ALL sources of ignition
(flames, sparks, hot surfaces).

3. Don appropriate PPE
(respirator, face shield, gloves,

chemical-resistant suit).

4. Contain the spill.
Prevent entry into drains and waterways.

5. Absorb spill with inert material
(e.g., vermiculite, sand, or earth).

6. Collect absorbed material using
spark-proof tools.

7. Place material in a suitable,
closed container for disposal.

8. Dispose of waste according to
 local, state, and federal regulations.

Click to download full resolution via product page

Caption: Step-by-step workflow for accidental spill response.

Transportation Information
Proper shipping and transportation are regulated to prevent incidents.
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Regulation UN Number
Proper
Shipping
Name

Hazard Class Packing Group

DOT/TDG/IATA/I

MDG
UN2734

AMINES,

LIQUID,

CORROSIVE,

FLAMMABLE,

N.O.S. ([2-

(Methylthio)ethyl]

amine)

8 (Corrosive) II

Subsidiary

Hazard Class
3 (Flammable)

Source:[2]

Toxicological and Ecological Information
Toxicological Data: No quantitative LD50 or LC50 data is readily available in the searched

documents.[7] The primary toxicological concerns are severe burns and respiratory tract

irritation upon exposure.[2][7] No components are listed as probable or confirmed

carcinogens by IARC.[13]

Ecological Information: No specific ecological data is available.[7] It is advised to prevent the

substance from entering drains or the environment.[12][13]

Regulatory Information
TSCA: This chemical is not listed on the TSCA inventory and is intended for research and

development use only.[7]

SARA 313: This chemical is not reportable under Section 313.[7]

OSHA: Not considered highly hazardous by OSHA.[7]

State Lists: Not present on state lists from CA, PA, MN, MA, FL, or NJ.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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